Cas no 2138051-55-3 (1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol)

• Product Name: 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol
• CAS No: 2138051-55-3
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 5837533
• PubChem ID: 165498608
• Update Time: 2025-06-07

1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol
• 2138051-55-3
• EN300-1155921

• Inchi： 1S/C13H20O2/c1-2-11-6-8-13(14,9-7-11)12-5-3-4-10-15-12/h5-6,8,11,14H,2-4,7,9-10H2,1H3
• InChI Key： HCUCRRRMGIJECD-UHFFFAOYSA-N
• SMILES： OC1(C2=CCCCO2)C=CC(CC)CC1

Computed Properties

• Exact Mass: 208.146329876g/mol
• Monoisotopic Mass: 208.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol

Research Briefing on 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol (CAS: 2138051-55-3)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol (CAS: 2138051-55-3) as a promising compound for therapeutic applications. This briefing synthesizes the latest research findings, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique cyclohexenol and dihydropyran moieties, has garnered attention due to its structural versatility and bioactivity. Recent studies have explored its role as a key intermediate in the synthesis of complex natural products and its potential as a modulator of biological targets, including enzymes and receptors implicated in inflammatory and neurodegenerative diseases.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol, achieving a 78% yield through a catalytic asymmetric hydrogenation process. This method not only improves scalability but also enhances stereochemical purity, a critical factor for its application in chiral drug development.

Pharmacological evaluations have revealed that the compound exhibits moderate inhibitory activity against cyclooxygenase-2 (COX-2), with an IC50 of 12.3 µM, suggesting its potential as an anti-inflammatory agent. Further in vitro studies demonstrated its ability to cross the blood-brain barrier, making it a candidate for central nervous system (CNS)-targeted therapies.

Ongoing research is investigating the compound's derivatives for their efficacy in mitigating neuroinflammation in models of Alzheimer's disease. Preliminary data indicate that structural modifications, such as the introduction of fluorinated groups, can significantly enhance both potency and metabolic stability.

In conclusion, 1-(3,4-dihydro-2H-pyran-6-yl)-4-ethylcyclohex-2-en-1-ol represents a multifaceted scaffold with substantial potential in drug discovery. Future studies should focus on elucidating its mechanism of action and optimizing its pharmacokinetic profile to advance its translational applications.